1-(4-(difluoromethoxy)phenyl)-2-(isobutylthio)-5-phenyl-1H-imidazole

• IUPAC Name: 1-[4-(difluoromethoxy)phenyl]-2-(2-methylpropylsulfanyl)-5-phenylimidazole
• InChI: InChI=1S/C20H20F2N2OS/c1-14(2)13-26-20-23-12-18(15-6-4-3-5-7-15)24(20)16-8-10-17(11-9-16)25-19(21)22/h3-12,14,19H,13H2,1-2H3
• InChI Key: MIMZIZZCNVZWDY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CSC1=NC=C(N1C2=CC=C(C=C2)OC(F)F)C3=CC=CC=C3
• Molecular Formula: C20H20F2N2OS
• Molecular Weight: 374.4 g/mol

Description

1-(4-(difluoromethoxy)phenyl)-2-(isobutylthio)-5-phenyl-1H-imidazole, also known as BAY 41-2272, is a chemical compound that belongs to the class of imidazole derivatives. It was first synthesized by Bayer AG in 2002 and has since been extensively studied for its potential therapeutic applications.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

Divergent and Regioselective Synthesis : A study on the synthesis of 1,2,4- and 1,2,5-trisubstituted imidazoles from a common intermediate showcases the versatility of imidazole derivatives in synthetic chemistry. This approach allows for selective formation of imidazole derivatives, demonstrating the compound's potential in creating structurally diverse molecules (Delest et al., 2008).

Fluorinated Curing Agents : In the field of polymer chemistry, new fluorinated curing agents containing imidazole groups have been synthesized for use with epoxy resins. These agents enhance the thermal stability and water repellency of the cured materials, highlighting the application of imidazole derivatives in materials science (Ghaemy et al., 2012).

Photophysical and Sensing Applications

Fluorescence Sensing of Fluoride : Imidazole derivatives have been utilized in the development of colorimetric and ratiometric fluorescent chemosensors for fluoride. These sensors exhibit significant shifts in absorption and fluorescence emission, demonstrating the potential of imidazole derivatives in environmental and analytical chemistry (Peng et al., 2005).

Optical Properties : The synthesis and optical properties of imidazole- and benzimidazole-based π-conjugated compounds have been explored, showing how substituents and counteranions influence absorption, emission, and solvatochromism. This research indicates the utility of imidazole derivatives in the development of new optical materials (Takagi et al., 2015).

Biological and Medicinal Applications

Anticancer Potential : Imidazole derivatives have shown anticancer potential by inducing apoptosis and cellular senescence. These compounds, synthesized through multicomponent reactions, exhibited activity against a variety of cancer cell types, suggesting their promise as therapeutic agents (Sharma et al., 2014).

DNA Cleavage Studies : The corrosion inhibition efficiency and DNA cleavage capabilities of imidazole derivatives on mild steel in acidic solutions have been studied. These findings not only highlight the chemical stability and reactivity of imidazole derivatives but also their potential in biochemistry and molecular biology (Prashanth et al., 2021).